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1-[(2-Butoxyethyl)amino]-4-
Compound Name:

hydroxyanthraquinone
CAS No.: 94313-83-4
Cat. No.: B12674357

Get Quote
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As a Senior Application Scientist, selecting the appropriate anthraquinone dye for high-
temperature applications—ranging from masterbatch plastics to pyrotechnic smoke
formulations—requires a rigorous understanding of thermophysical properties. This guide
provides an objective, data-driven comparison of Disperse Red 15 and Disperse Red 9. By
dissecting the causality between their molecular structures and thermal stability, this document
serves as a definitive resource for researchers and development professionals.

Structural Causality and Thermophysical Properties

The thermal behavior of anthraquinone dyes is intrinsically linked to their substituent groups,
which dictate both intra- and intermolecular interactions.

o Disperse Red 9 (DR9) is chemically known as 1-(methylamino)anthraquinone. The presence
of a single methylamino group at the 1-position limits extensive intermolecular hydrogen
bonding. This structural feature results in a lower1[1]. However, its compact structure grants
it exceptional thermal stability and volatility at high temperatures (up to 280-300 °C in
plastics)[1].
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» Disperse Red 15 (DR15), or 1-amino-4-hydroxyanthraquinone, contains both an amino
group and a hydroxyl group. These substituents facilitate a robust intermolecular hydrogen
bonding network, elevating its2[2]. While it exhibits excellent stability during the heat-setting
of polyester and in 3[3], the hydroxyl group makes it more susceptible to chemical
degradation at extreme temperatures compared to DR9.

Quantitative Comparison Table

Property Disperse Red 9 (DR9) Disperse Red 15 (DR15)

) ) ) 1l-amino-4-
Chemical Name 1-(methylamino)anthraquinone ]
hydroxyanthraquinone

CAS Number 82-38-2 116-85-8
Molecular Weight 237.25 g/mol 239.23 g/mol
Melting Point 169-172 °C 207-209 °C

. , . ) Melting followed by
Primary High-Temp Pathway Sublimation / Evaporation )
degradation

Heat Resistance (Plastics) Up to 280-300 °C ~250 °C (Matrix dependent)

Mechanistic Degradation Pathways

The thermal stress responses of DR9 and DR15 diverge significantly post-melting.

For DR9, Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) data
reveal a massive weight loss coinciding with an endothermic phase change around 172 °C.
This indicates that 4 rather than structural breakdown[4]. This phase transition is a vital
mechanism that prevents the formation of toxic degradation byproducts, making it the industry
standard for colored smoke pyrotechnic formulations[4].

Conversely, DR15 maintains its mass past its melting point but undergoes secondary
decomposition at extreme temperatures. This degradation is primarily driven by
dehydroxylation and deamination before the ultimate fragmentation of the anthraquinone
core[2].
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Caption: Logical relationship of thermal stress responses in DR9 and DR15.

Validated Experimental Protocol: TGA/DSC Profiling

To objectively quantify the thermal decomposition thresholds and phase transitions of these
dyes, a combined TGA/DSC protocol is required. This self-validating system ensures that mass
loss is accurately correlated with endothermic (melting/sublimation) or exothermic
(degradation) events.

Step-by-Step Methodology:

 Instrument Calibration & Baseline Validation: Calibrate the TGA/DSC apparatus using high-
purity indium and zinc standards to ensure temperature accuracy within £0.1 °C. Run a blank
baseline with an empty crucible to subtract buoyancy effects, ensuring the validity of
subsequent mass measurements.

o Sample Preparation: Accurately weigh 2.0 to 5.0 mg of the dye sample into a pre-cleaned
alumina (

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12674357/docs?utm_src=pdf-body-img#comparative-thermal-stability-guide-disperse-red-15-vs-disperse-red-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12674357?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

) crucible.

o Causality: A small, uniform sample mass minimizes thermal gradients within the sample,
ensuring sharp, reproducible transition peaks without thermal lag.

o Atmosphere Control: Purge the furnace with high-purity Nitrogen (
) gas at a constant flow rate of 50 mL/min.

o Causality: An inert atmosphere is mandatory to isolate pure thermal degradation from
oxidative combustion, preventing skewed exothermic data.

e Thermal Programming: Heat the sample from 25 °C to 600 °C at a strictly controlled heating
rate of 10 °C/min.

o Data Acquisition & Analysis: Record the mass loss (TG curve) and heat flow (DSC curve).
Identify the extrapolated onset temperature of melting (

) from the first endothermic peak, and the onset of degradation (

) from the point of 5% mass loss.
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Caption: Workflow for TGA and DSC thermal profiling of anthraquinone dyes.

Conclusion & Application Recommendations

For R&D professionals formulating high-temperature plastics or pyrotechnics, Disperse Red 9
offers superior thermal stability and sublimation characteristics, making it the premier choice for
applications requiring phase transitions without molecular degradation up to 300 °C.
Conversely, Disperse Red 15 provides a higher melting point and excellent matrix compatibility
for polyester and ABS dyeing, though its functional groups render it more vulnerable to
chemical degradation at extreme temperatures.

References

* A Comparative Performance Guide: Disperse Red 9 and Solvent Red 111 - Benchchem. 1

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12674357/docs?utm_src=pdf-body-img#comparative-thermal-stability-guide-disperse-red-15-vs-disperse-red-9
https://pdf.benchchem.com/1171/A_Comparative_Performance_Guide_Disperse_Red_9_and_Solvent_Red_111.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12674357?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o Detection and toxicity modeling of anthraquinone dyes and chlorinated side products from a
colored smoke pyrotechnic reaction - NIH/PMC. 4

o C.I. Disperse Red 15 - Physico-chemical Properties - ChemBK. 2

e Innovative Development of Batch Dyed 3D Printed Acrylonitrile/Butadiene/Styrene Objects -
MDPI. 3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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